![molecular formula C8H9BrN2O B064916 5-Bromo-N-ethylnicotinamide CAS No. 173999-48-9](/img/structure/B64916.png)
5-Bromo-N-ethylnicotinamide
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Overview
Description
5-Bromo-N-ethylnicotinamide (5-BNE) is an important organic compound that has been studied for its potential applications in a wide range of scientific fields. 5-BNE is a derivative of nicotinamide, a form of vitamin B3, and is currently being investigated for its potential use in drug development and biochemistry research.
Scientific Research Applications
1. Structural Analysis and Synthetic Chemistry
Research involving bromo-substituted compounds like 5-Bromo-N-ethylnicotinamide often focuses on structural analysis and synthetic chemistry. For instance, studies have detailed the direct bromination of compounds, identifying that bromine attack is directed at specific carbon atoms within the molecular structure. Such insights are crucial for understanding the reactivity and potential applications of bromo-substituted compounds in various chemical reactions (Khutornenko, Rozenberg, & Vasil'ev, 1978).
2. Enantiomeric Resolution and Simulation Studies
Enantiomeric resolution is vital in the pharmaceutical industry for the development of safe and effective drugs. Bromo-substituted compounds have been a subject of enantiomeric resolution studies, showcasing their potential in this field. For example, a study presented enantiomeric resolution and simulation studies of four enantiomers of a bromo-substituted compound, revealing the underlying chiral recognition mechanism and elution order, which are critical for pharmaceutical applications (Ali et al., 2016).
3. Antimicrobial and Antitubercular Activities
Bromo-substituted compounds have shown promising results in antimicrobial and antitubercular activities. For instance, a series of novel bromo-styryl-benzimidazoles demonstrated significant anti-tubercular activity against various microorganisms, positioning these compounds as potential candidates for drug development and therapeutic applications (Shingalapur, Hosamani, & Keri, 2009).
4. Antiviral Activity
Bromo-substituted pyrimidines have been evaluated for their antiviral activities, especially against retroviruses. Despite showing limited efficacy against DNA viruses, certain derivatives exhibited significant inhibition of retrovirus replication in cell culture, underscoring their potential as antiviral agents (Hocková et al., 2003).
5. Use in Synthesis of Complex Molecules
Bromo-substituted compounds are pivotal in the synthesis of more complex molecular structures like porphyrins. They serve as key intermediates in the synthesis of these structures, which have various applications, especially in photodynamic therapy and as catalysts in different chemical reactions (Harris, Johnson, & Kay, 1966).
Mechanism of Action
Target of Action
The primary target of 5-Bromo-N-ethylnicotinamide is the GPI-linked NAD (P) (+)–arginine ADP-ribosyltransferase 1 . This enzyme plays a crucial role in the ADP-ribosylation process, a post-translational modification involved in various cellular processes including DNA repair, gene regulation, and apoptosis .
Mode of Action
It is believed to interact with its target enzyme, potentially altering its function or activity
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Given its target, it may influence pathways involving ADP-ribosylation
Result of Action
Given its target, it may have potential implications in processes regulated by ADP-ribosylation, such as DNA repair, gene regulation, and apoptosis
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect its action
Safety and Hazards
Properties
IUPAC Name |
5-bromo-N-ethylpyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c1-2-11-8(12)6-3-7(9)5-10-4-6/h3-5H,2H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBNZQARQDQMTGO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC(=CN=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30622012 |
Source
|
Record name | 5-Bromo-N-ethylpyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30622012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
173999-48-9 |
Source
|
Record name | 5-Bromo-N-ethylpyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30622012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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